![molecular formula C16H10N2O8 B3177748 4-[(3,4-Dicarboxyphenyl)diazenyl]phthalic acid CAS No. 21278-45-5](/img/structure/B3177748.png)
4-[(3,4-Dicarboxyphenyl)diazenyl]phthalic acid
Overview
Description
4-[(3,4-Dicarboxyphenyl)diazenyl]phthalic acid (4-DPA) is an organic compound belonging to the family of dicarboxylic acids. It is also known as 4-diazene-1,2-dicarboxylic acid, 4-diazenylphthalic acid, and 4-diazenylbenzoic acid. 4-DPA is widely used in scientific research and has a number of applications in the laboratory. It is a colorless, odorless, and crystalline solid, with a melting point of approximately 150°C.
Scientific Research Applications
Synthesis of Metal-Organic Frameworks (MOFs)
This compound can be used as monomers to synthesize MOF materials . MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures. They are a kind of porous material with potential applications in gas storage, separation, and catalysis.
Drug Delivery Systems
The compound is also used in the development of drug delivery systems . The carboxylic groups in the compound can be functionalized to attach drug molecules, and the resulting MOFs can be used to deliver drugs in a controlled manner.
Porous Organic Materials
The compound is used in the synthesis of porous organic materials . These materials have a wide range of applications, including gas storage, carbon capture, and energy storage.
Linkers in MOFs
The compound acts as a linker in MOFs . The diazenyl group in the compound can coordinate with metal ions to form MOFs.
Research Augmentation
The compound is used to augment research on 4d-Carboxylic MOFs Linkers . It provides a reliable and effective way to study the properties and applications of these linkers.
Material Science
In material science, this compound is used in the synthesis of various materials with unique properties .
Mechanism of Action
Target of Action
It is commonly used as a monomer to synthesize metal-organic frameworks (mofs) , which are porous materials with potential applications in various fields such as gas storage, catalysis, and drug delivery .
Mode of Action
As a monomer in MOF synthesis, it likely interacts with metal ions to form a three-dimensional framework .
properties
IUPAC Name |
4-[(3,4-dicarboxyphenyl)diazenyl]phthalic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N2O8/c19-13(20)9-3-1-7(5-11(9)15(23)24)17-18-8-2-4-10(14(21)22)12(6-8)16(25)26/h1-6H,(H,19,20)(H,21,22)(H,23,24)(H,25,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHDVEJUSUBVDMY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N=NC2=CC(=C(C=C2)C(=O)O)C(=O)O)C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N2O8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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